Diethyl 2-(2-amino-6-fluorobenzyl)malonate

• Molecular Formula: C14H18FNO4
• Molecular Weight: 283.29 g/mol
• IUPAC Name: diethyl 2-[(2-amino-6-fluorophenyl)methyl]propanedioate
• InChI: InChI=1S/C14H18FNO4/c1-3-19-13(17)10(14(18)20-4-2)8-9-11(15)6-5-7-12(9)16/h5-7,10H,3-4,8,16H2,1-2H3
• InChI Key: RYJGHCUPSGLVGU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=C(C=CC=C1F)N)C(=O)OCC

Description

Diethyl 2-(2-amino-6-fluorobenzyl)malonate is a useful research compound. Its molecular formula is C14H18FNO4 and its molecular weight is 283.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of diethyl 2-(2-fluoro-6-nitrobenzyl)malonate (146-2; 2.5 g, 0.0079 mol) in ethanol (30 mL) was added SnCl2.2H2O (8.9 g, 0.0395 mol) with constant stirring. The reaction mixture was heated at 70° C. for 0.5 h to 1 h. The reaction mixture was cooled to room temperature and then filtered through CELITE bed. The filtrate was basified with saturated Na2HCO3 solution and extracted with ethyl acetate (3×50 mL). The combined organic layer was washed with saturated aqueous sodium chloride solution, dried over sodium sulphate and concentrated under vacuum to afford the title compound. MS (M+1): 284.1.